molecular formula C14H16N2O4 B8363721 ethyl 2-methyl-2-(5-nitro-1H-indol-2-yl)propanoate

ethyl 2-methyl-2-(5-nitro-1H-indol-2-yl)propanoate

Cat. No.: B8363721
M. Wt: 276.29 g/mol
InChI Key: KRSFLEIIGAEDMN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 2-methyl-2-(5-nitro-1H-indol-2-yl)propanoate is a useful research compound. Its molecular formula is C14H16N2O4 and its molecular weight is 276.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H16N2O4

Molecular Weight

276.29 g/mol

IUPAC Name

ethyl 2-methyl-2-(5-nitro-1H-indol-2-yl)propanoate

InChI

InChI=1S/C14H16N2O4/c1-4-20-13(17)14(2,3)12-8-9-7-10(16(18)19)5-6-11(9)15-12/h5-8,15H,4H2,1-3H3

InChI Key

KRSFLEIIGAEDMN-UHFFFAOYSA-N

Canonical SMILES

CCOC(=O)C(C)(C)C1=CC2=C(N1)C=CC(=C2)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

Ethyl 2-(1H-indol-2-yl)-2-methylpropanoate (1.0 g, 4.3 mmol) was dissolved in concentrated sulfuric acid (6 mL) and cooled to −10° C. (salt/ice-mixture). A solution of sodium nitrate (370 mg, 4.33 mmol) in concentrated sulfuric acid (3 mL) was added dropwise over 30 min. Stirring was continued for another 30 min at −10° C. The mixture was poured into ice and the product was extracted with dichloromethane. The combined organic phases were washed with a small amount of sat, aq. sodium bicarbonate. The product was purified by column chromatography on silica gel (5-30% EtOAc in hexane) to give ethyl 2-methyl-2-(5-nitro-1H-indol-2-yl)propanoate (0.68 g, 57%).
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
6 mL
Type
solvent
Reaction Step One
Quantity
370 mg
Type
reactant
Reaction Step Two
Quantity
3 mL
Type
solvent
Reaction Step Two

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